![molecular formula C6H13ClN2O B1484205 3-(Aminomethyl)-1-methylpyrrolidin-2-one hydrochloride CAS No. 2097937-38-5](/img/structure/B1484205.png)
3-(Aminomethyl)-1-methylpyrrolidin-2-one hydrochloride
Overview
Description
3-(Aminomethyl)-1-methylpyrrolidin-2-one hydrochloride (AMMPHCl) is an organic compound that has been gaining attention in the scientific research community due to its unique properties and potential applications. AMMPHCl is a versatile compound that can be used in a variety of laboratory experiments, including synthesis, analysis, and biological applications.
Scientific Research Applications
Synthesis Methods and Improvement
3-(Aminomethyl)-1-methylpyrrolidin-2-one hydrochloride's derivatives and related compounds have been synthesized through various methods. For instance, an improved synthesis method for 7-amino-3-(1-methylpyrrolidinio) methyl-3-cephem-4-carboxylate hydrochloride was developed, yielding a high purity compound suitable for scale-up production, indicating its potential for industrial-scale applications (Cheng Qing-fang, 2005).
Chemical Transformations
Chemical transformations of pyrrolidinones have been extensively studied. For example, 3-aminopyrrolidin-2-ones underwent reactions to yield azomethines, which can then be transformed into N-substituted 3-aminopyrrolidin-2-ones by reduction. This showcases the compound's versatility in chemical reactions and its potential use in synthesizing various derivatives for different applications (I. V. Kostyuchenko et al., 2009).
Potential Medical Applications
Pharmacological Profiles
The pharmacological profiles of certain derivatives have been examined, such as (2R,4R)-4-hydroxy-2-[2-[2-[2-(3-methoxy)phenyl]ethyl]phenoxy]ethyl-1-methylpyrrolidine hydrochloride. It showed potential as a novel 5-HT(2A) receptor antagonist with potent, competitive, and selective activity, indicating its possible use in therapeutic applications (T. Ogawa et al., 2002).
Chemical and Structural Analysis
Tautomerism and Structural Studies
Studies have also focused on the tautomerism and structural aspects of related compounds. For instance, the tautomerism of N-butyl-4(2)-methoxycarbonyl-pyrrolid-3-ones and their hydrochlorides was investigated, providing insights into the chemical behavior and properties of these compounds in different solvents and environments (B. Arbuzov et al., 1972).
Mechanism of Action
Target of Action
It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .
Mode of Action
These inhibitors demonstrate good antitubercular activity with high selectivity over human mitochondrial and cytoplasmic LeuRS .
Biochemical Pathways
Similar compounds have been found to affect a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Pharmacokinetics
Similar compounds have been found to exhibit remarkable pharmacokinetic profiles .
Result of Action
Similar compounds have been found to inhibit mtb leurs and demonstrate in vitro antitubercular activity .
Action Environment
It is known that similar compounds are stable under inert gas (nitrogen or argon) at 2-8°c .
properties
IUPAC Name |
3-(aminomethyl)-1-methylpyrrolidin-2-one;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O.ClH/c1-8-3-2-5(4-7)6(8)9;/h5H,2-4,7H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTQMQDSVIHZTMA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(C1=O)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2097937-38-5 | |
Record name | 3-(aminomethyl)-1-methylpyrrolidin-2-one hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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